Cas no 898456-83-2 (2-(4-benzylpiperazin-1-yl)methyl-5-(3-methylphenyl)methoxy-4H-pyran-4-one)

• Product Name: 2-(4-benzylpiperazin-1-yl)methyl-5-(3-methylphenyl)methoxy-4H-pyran-4-one
• CAS No: 898456-83-2
• MF: C₂₅H₂₈N₂O₃
• MW: 404.501426696777
• CID: 5483934
• Update Time: 2025-10-24

2-(4-benzylpiperazin-1-yl)methyl-5-(3-methylphenyl)methoxy-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 5-[(3-methylphenyl)methoxy]-2-[[4-(phenylmethyl)-1-piperazinyl]methyl]-
• 2-(4-benzylpiperazin-1-yl)methyl-5-(3-methylphenyl)methoxy-4H-pyran-4-one

• Inchi： 1S/C25H28N2O3/c1-20-6-5-9-22(14-20)18-30-25-19-29-23(15-24(25)28)17-27-12-10-26(11-13-27)16-21-7-3-2-4-8-21/h2-9,14-15,19H,10-13,16-18H2,1H3
• InChI Key： COGBSXXDLANGEN-UHFFFAOYSA-N
• SMILES： C1(CN2CCN(CC3=CC=CC=C3)CC2)OC=C(OCC2=CC=CC(C)=C2)C(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(4-benzylpiperazin-1-yl)methyl-5-(3-methylphenyl)methoxy-4H-pyran-4-one

Research Briefing on 2-(4-benzylpiperazin-1-yl)methyl-5-(3-methylphenyl)methoxy-4H-pyran-4-one (CAS: 898456-83-2)

The compound 2-(4-benzylpiperazin-1-yl)methyl-5-(3-methylphenyl)methoxy-4H-pyran-4-one (CAS: 898456-83-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of 2-(4-benzylpiperazin-1-yl)methyl-5-(3-methylphenyl)methoxy-4H-pyran-4-one, which include a benzylpiperazine moiety and a pyran-4-one core. These structural elements are believed to contribute to its bioactivity, particularly in modulating specific molecular targets involved in inflammatory and neurodegenerative pathways. Researchers have employed advanced computational modeling and in vitro assays to elucidate the compound's mechanism of action, revealing promising interactions with key enzymes and receptors.

One of the most notable findings from recent research is the compound's potential as a multi-target ligand. Preliminary data suggest that it exhibits dual inhibitory effects on both cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), making it a candidate for the treatment of conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). These findings are supported by robust in vivo studies, which demonstrated significant anti-inflammatory and neuroprotective effects in animal models.

In addition to its pharmacological properties, advancements in the synthetic pathways for 2-(4-benzylpiperazin-1-yl)methyl-5-(3-methylphenyl)methoxy-4H-pyran-4-one have been reported. Recent publications describe optimized methods for its synthesis, including the use of green chemistry principles to improve yield and reduce environmental impact. These developments are critical for scaling up production and facilitating further preclinical and clinical studies.

Despite these promising results, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring structural modifications to enhance its pharmacokinetic profile while retaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(4-benzylpiperazin-1-yl)methyl-5-(3-methylphenyl)methoxy-4H-pyran-4-one represents a promising candidate for the treatment of inflammatory and neurodegenerative diseases. Its unique structural and pharmacological properties, combined with recent advancements in synthesis and mechanistic understanding, underscore its potential as a lead compound for future drug development. Continued research and collaboration will be essential to fully realize its therapeutic potential.